Cas no 2679942-03-9 (rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate
• CAS No: 2679942-03-9
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• CID: 5619792
• PubChem ID: 165926222
• Update Time: 2025-06-09

rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28295531
• 2679942-03-9
• rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H17BrFNO2/c1-13(15)9-17(10-14(13,2)16)12(18)19-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3/t13-,14-/m1/s1
• InChI Key： OOMCANNTJKVBGP-ZIAGYGMSSA-N
• SMILES： Br[C@]1(C)CN(C(=O)OCC2C=CC=CC=2)C[C@@]1(C)F

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate

Rac-Benzyl (3R,4R)-3-Bromo-4-Fluoro-3,4-Dimethylpyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2679942-03-9, known as rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the synthesis of complex molecules and advanced materials.

Rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate belongs to the class of pyrrolidine derivatives, which are widely studied due to their versatile applications in drug design and polymer chemistry. The presence of bromine and fluorine substituents introduces distinct electronic and steric properties, enhancing its reactivity in various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

One of the most intriguing aspects of this compound is its stereochemistry. The (3R,4R) configuration ensures a specific spatial arrangement of substituents, which is crucial for its biological activity. Researchers have employed advanced computational methods to model the interactions between this compound and target proteins, providing insights into its mechanism of action. These findings have been published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters*, underscoring its importance in contemporary chemical research.

The synthesis of rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of halogen substituents via electrophilic substitution. The use of chiral catalysts has enabled the selective formation of the desired enantiomer, ensuring high optical purity in the final product.

In terms of applications, this compound has found utility in several cutting-edge technologies. For instance, it has been employed as a building block in the construction of bio-inspired polymers with tailored mechanical properties. Additionally, its ability to act as a precursor for radiolabeled compounds has made it invaluable in nuclear medicine for diagnostic imaging purposes.

Recent advancements in green chemistry have also influenced the development of more sustainable methods for synthesizing rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate. Researchers have explored the use of biocatalysts and renewable feedstocks to reduce the environmental footprint of its production process. These efforts align with global initiatives aimed at promoting eco-friendly chemical manufacturing practices.

From a safety standpoint, while rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure workplace safety. This includes wearing appropriate personal protective equipment and adhering to established guidelines for chemical storage and disposal.

In conclusion, rac-benzyl (3R,4R)-3-bromo-4-fluoro-3,4-dimethylpyrrolidine-1-carboxylate stands out as a pivotal compound in modern chemical research. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As researchers delve deeper into its potential uses and optimize its synthesis pathways further breakthroughs are expected in both academic and industrial settings.